
Application Note and Protocol: Preparation of L-
Serine-¹³C₃,¹⁵N,d₃ Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Serine-13C3,15N,d3

Cat. No.: B15088711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotopically labeled amino acids are indispensable tools in metabolic research, proteomics, and

drug development. L-Serine-¹³C₃,¹⁵N,d₃ is a stable isotope-labeled version of the non-essential

amino acid L-Serine, which plays a critical role in a multitude of cellular processes. It serves as

a precursor for the synthesis of proteins, other amino acids like glycine and cysteine, and is

integral to the biosynthesis of purines, pyrimidines, and sphingolipids. The heavy isotope

labeling allows for the precise tracing and quantification of serine metabolism in complex

biological systems using mass spectrometry-based approaches.

This document provides a detailed protocol for the preparation of stock solutions of L-Serine-

¹³C₃,¹⁵N,d₃, ensuring solution stability and concentration accuracy for reliable experimental

outcomes.

Data Presentation
The solubility and recommended storage conditions for L-Serine are summarized in the table

below. It is important to note that the isotopic labeling with ¹³C, ¹⁵N, and deuterium (d) does not

significantly alter the physicochemical properties, such as solubility, compared to the unlabeled

L-Serine.
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Solvent
Solubility of L-
Serine

Recommended
Starting
Concentration
for Stock

Storage
Temperature

Shelf Life of
Stock Solution

Water

250 g/L (at 20°C)

[1][2], 425 g/L (at

25°C)[3]

1-100 mM -20°C[4] 1 month[4]

-80°C[4] 6 months[4]

Ethanol
Practically

insoluble[1][3][4]

Not

Recommended
- -

DMSO Insoluble[5]
Not

Recommended
- -

Experimental Protocol: Preparing a 100 mM
Aqueous Stock Solution of L-Serine-¹³C₃,¹⁵N,d₃
This protocol describes the preparation of a 100 mM stock solution of L-Serine-¹³C₃,¹⁵N,d₃ in

water. The molecular weight of L-Serine-¹³C₃,¹⁵N,d₃ is approximately 112.08 g/mol .

Materials:

L-Serine-¹³C₃,¹⁵N,d₃ (solid powder)

Nuclease-free water (or other high-purity water)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibration: Before opening, allow the vial of L-Serine-¹³C₃,¹⁵N,d₃ to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of L-Serine-¹³C₃,¹⁵N,d₃ into the tube. For example, to prepare 1

mL of a 100 mM solution, weigh out 11.21 mg of the compound.

Solubilization: Add the appropriate volume of nuclease-free water to the microcentrifuge tube

containing the L-Serine-¹³C₃,¹⁵N,d₃ powder. For a 100 mM solution with 11.21 mg of powder,

add 1 mL of water.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear, colorless solution should be obtained.[2]

Sterilization (Optional): If the stock solution is intended for use in cell culture, it should be

filter-sterilized through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[4]
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Workflow for Preparing L-Serine-¹³C₃,¹⁵N,d₃ Stock Solution
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Caption: Workflow for L-Serine-¹³C₃,¹⁵N,d₃ Stock Solution Preparation.
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L-Serine Metabolism Signaling Pathway
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Caption: L-Serine's role in key metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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